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molecular formula C4H13NO7P2 B1665697 Alendronic acid CAS No. 66376-36-1

Alendronic acid

Cat. No. B1665697
CAS RN: 66376-36-1
M. Wt: 249.1 g/mol
InChI Key: OGSPWJRAVKPPFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07872144B2

Procedure details

4-Aminobutyric acid (50 gm), phosphorous acid (140 gm) and n-octane (1000 mL) was taken in a four necked round bottom flask fitted with an addition funnel, mechanical stirrer, condenser and thermometer pocket and allowed to stir at 90-95° C. Phosphorus trichloride (240 gm) was then added to the reaction mixture and allowed to heat at 90-95° C. The reaction mixture was cooled and distilled water (500 mL) was added to it. The reaction mixture was further heated to 90-95° C. It was then cooled and ethanol (1000 mL) was added to it. The solution was further cooled to 0-5° C. and stirred for 4-5 hrs. The precipitated solid was filtered and washed with ethanol and dried under vacuum to yield 52.0 gm product.
Name
4-Aminobutyric acid
Quantity
50 g
Type
reactant
Reaction Step One
Name
phosphorous acid
Quantity
140 g
Type
reactant
Reaction Step Two
Name
Phosphorus trichloride
Quantity
240 g
Type
reactant
Reaction Step Three
Name
n-octane
Quantity
1000 mL
Type
solvent
Reaction Step Four
Name
product

Identifiers

REACTION_CXSMILES
[NH2:1][CH2:2][CH2:3][CH2:4][C:5]([OH:7])=O.[P:8]([OH:11])([OH:10])[OH:9].P(Cl)(Cl)Cl>CCCCCCCC>[CH2:3]([CH2:2][NH2:1])[CH2:4][C:5]([P:8]([OH:11])([OH:10])=[O:9])([P:8]([OH:11])([OH:10])=[O:9])[OH:7]

Inputs

Step One
Name
4-Aminobutyric acid
Quantity
50 g
Type
reactant
Smiles
NCCCC(=O)O
Step Two
Name
phosphorous acid
Quantity
140 g
Type
reactant
Smiles
P(O)(O)O
Step Three
Name
Phosphorus trichloride
Quantity
240 g
Type
reactant
Smiles
P(Cl)(Cl)Cl
Step Four
Name
n-octane
Quantity
1000 mL
Type
solvent
Smiles
CCCCCCCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
92.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
to stir at 90-95° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
fitted with an addition funnel, mechanical stirrer, condenser
TEMPERATURE
Type
TEMPERATURE
Details
to heat at 90-95° C
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
DISTILLATION
Type
DISTILLATION
Details
distilled water (500 mL)
ADDITION
Type
ADDITION
Details
was added to it
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was further heated to 90-95° C
TEMPERATURE
Type
TEMPERATURE
Details
It was then cooled
ADDITION
Type
ADDITION
Details
ethanol (1000 mL) was added to it
TEMPERATURE
Type
TEMPERATURE
Details
The solution was further cooled to 0-5° C.
STIRRING
Type
STIRRING
Details
stirred for 4-5 hrs
Duration
4.5 (± 0.5) h
FILTRATION
Type
FILTRATION
Details
The precipitated solid was filtered
WASH
Type
WASH
Details
washed with ethanol
CUSTOM
Type
CUSTOM
Details
dried under vacuum

Outcomes

Product
Name
product
Type
product
Smiles
C(CC(O)(P(=O)(O)O)P(=O)(O)O)CN
Measurements
Type Value Analysis
AMOUNT: MASS 52 g
YIELD: CALCULATEDPERCENTYIELD 43.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.